Patent
US06174884B1
Procedure details
74.08 g (305.7 mmol) of tert-butyl N′-(1-methyl-heptylidene)-hydrazinecarboxylate are dissolved in a mixture of 235 ml of THF and 310 ml of methanol and, after 22.34 g (354.6 mmol) of sodium cyanoborohydride have been added, the mixture is stirred for 1 hour at room temperature. 213 ml of 6N HCl are added dropwise and, after the addition has ended, the mixture is refluxed for 1.5 hours. It is neutralized with 6N NaOH solution, then, after the non-aqueous solvents have been removed, extracted three times with dichloromethane, and, after the mixture has been dried over sodium sulphate, the solvent is removed in vacuo. This gives 37.5 g (85%) of a yellow oil.
Name
tert-butyl N′-(1-methyl-heptylidene)-hydrazinecarboxylate
Quantity
74.08 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2](=[N:9][NH:10]C(OC(C)(C)C)=O)[CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH3:8].C([BH3-])#N.[Na+].Cl.[OH-].[Na+]>C1COCC1.CO>[CH3:1][CH:2]([NH:9][NH2:10])[CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH3:8] |f:1.2,4.5|
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Inputs
Step One
Step Two
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Name
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|
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Quantity
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22.34 g
|
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Type
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reactant
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Smiles
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C(#N)[BH3-].[Na+]
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Step Three
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Name
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Quantity
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213 mL
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Type
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reactant
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Smiles
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Cl
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture is stirred for 1 hour at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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after the addition
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture is refluxed for 1.5 hours
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Duration
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1.5 h
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CUSTOM
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Type
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CUSTOM
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Details
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after the non-aqueous solvents have been removed
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted three times with dichloromethane
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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after the mixture has been dried over sodium sulphate
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CUSTOM
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Type
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CUSTOM
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|
Details
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the solvent is removed in vacuo
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
